Cas no 2445-92-3 (2,2-Pyrrolidinedicarboxylicacid, 3-butyl-5-oxo-, 2,2-diethyl ester)

• Product name: 2,2-Pyrrolidinedicarboxylicacid, 3-butyl-5-oxo-, 2,2-diethyl ester
• CAS No: 2445-92-3
• MF: C₁₄H₂₃NO₅
• MW: 285.33600
• CID: 282893
• PubChem ID: 255946

2,2-Pyrrolidinedicarboxylicacid, 3-butyl-5-oxo-, 2,2-diethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,2-Pyrrolidinedicarboxylicacid, 3-butyl-5-oxo-, 2,2-diethyl ester
• diethyl 3-butyl-5-oxopyrrolidine-2,2-dicarboxylate
• 3-Butyl-5-oxo-pyrrolidin-2,2-dicarbonsaeure-diethylester
• 3-butyl-5-oxo-pyrrolidine-2,2-dicarboxylic acid diethyl ester
• 4-n-butyl-5,5-dicarbethoxy-2-pyrrolidinone
• HMS3089E20
• CHEMBL1889978
• NSC-82081
• MLS002694465
• NCIOpen2_004310
• 2445-92-3
• DTXSID80292360
• SMR001560394
• NSC82081

• Inchi： InChI=1S/C14H23NO5/c1-4-7-8-10-9-11(16)15-14(10,12(17)19-5-2)13(18)20-6-3/h10H,4-9H2,1-3H3,(H,15,16)
• InChI Key： SAXRPHBHTIPNEP-UHFFFAOYSA-N
• SMILES： CCCCC1CC(=O)NC1(C(OCC)=O)C(OCC)=O

Computed Properties

• Exact Mass: 285.15800
• Monoisotopic Mass: 285.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• PSA: 81.70000
• LogP: 1.50650